Cas no 916420-37-6 (3-2-Fluoro-3-(trifluoromethyl)-phenylpropionic acid)

• Product Name: 3-2-Fluoro-3-(trifluoromethyl)-phenylpropionic acid
• CAS No: 916420-37-6
• MF: C₁₀H₈F₄O₂
• MW: 236.162937164307
• MDL: MFCD09025354
• CID: 3161453
• PubChem ID: 46737484
• Update Time: 2025-04-21

3-2-Fluoro-3-(trifluoromethyl)-phenylpropionic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-Fluoro-3-(trifluoromethyl)phenyl]propionic acid
• 3-[2-fluoro-3-(trifluoromethyl)phenyl]propanoic acid
• AKOS015956486
• JS-4534
• EN300-1457293
• 916420-37-6
• 3-(2-Fluoro-3-(trifluoromethyl)phenyl)propanoic acid
• 3-[2-Fluoro-3-(trifluoromethyl)-phenyl]propionic acid
• MFCD09025354
• 3-(2-Fluoro-3-(trifluoromethyl)phenyl)propanoicacid
• 3-2-Fluoro-3-(trifluoromethyl)-phenylpropionic acid

• MDL： MFCD09025354
• Inchi： 1S/C10H8F4O2/c11-9-6(4-5-8(15)16)2-1-3-7(9)10(12,13)14/h1-3H,4-5H2,(H,15,16)
• InChI Key： BECBKFBRQWIGIE-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1CCC(=O)O

Computed Properties

• Exact Mass: 236.04604214g/mol
• Monoisotopic Mass: 236.04604214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 274.8±35.0 °C at 760 mmHg

3-2-Fluoro-3-(trifluoromethyl)-phenylpropionic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids